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Compound of Interest

Compound Name: 4-tert-Butylbenzyl mercaptan

Cat. No.: B1334090

An In-depth Technical Guide to the Handling and Storage of 4-tert-butylbenzyl Mercaptan

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-tert-butylbenzyl mercaptan, also known as (4-tert-butylphenyl)methanethiol, is a benzyl
mercaptan derivative with the chemical formula C11H16S.[1] It is a crucial intermediate in the
synthesis of various organic compounds, including the acaricide pyridaben, and is also utilized
as a ligand in the synthesis of metal clusters.[2][3] This guide provides a comprehensive
overview of the safe handling and storage procedures for 4-tert-butylbenzyl mercaptan,
intended for laboratory and drug development professionals.

Chemical and Physical Properties

4-tert-butylbenzyl mercaptan is a colorless to light yellow liquid with a characteristic stench.
[4][5] Understanding its physical and chemical properties is fundamental to its safe handling.
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Property Value

Molecular Formula C1l1H169[1]

Molecular Weight 180.31 g/mol [1][6]

CAS Number 49543-63-7[7]

Appearance Colorless or light yellow liquid[4][5]
Boiling Point 102-103 °C at 3.1 mmHg[2]
Density 0.966 g/mL at 25 °C

Flash Point 72.2 °C (162.0 °F) - closed cup[8]
Refractive Index n20/D 1.5430

Hazard Identification and Safety Precautions

4-tert-butylbenzyl mercaptan is classified as a hazardous substance. The GHS pictograms
associated with this chemical indicate it is an irritant.

Hazard Statements:

e H315: Causes skin irritation.[6]

e H319: Causes serious eye irritation.[6]

e H335: May cause respiratory irritation.[6]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[4]

P264: Wash skin thoroughly after handling.[4]

P271: Use only outdoors or in a well-ventilated area.[9]

P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.[9]
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e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[9]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[9]

Handling and Personal Protective Equipment (PPE)

Proper handling procedures are critical to minimize exposure and ensure a safe working
environment.

Experimental Protocol for Safe Handling:

» Ventilation: Always handle 4-tert-butylbenzyl mercaptan in a well-ventilated area,
preferably within a chemical fume hood.[9][10]

» Personal Protective Equipment (PPE):

o

Eye Protection: Wear chemical safety goggles or a face shield.[9]
o Hand Protection: Wear chemically resistant gloves (e.qg., nitrile rubber).[9]

o Respiratory Protection: If ventilation is inadequate or for spill cleanup, use a NIOSH-
approved respirator with an appropriate filter for organic vapors.[8]

o Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin
contact.[9]

o Hygiene: Wash hands thoroughly after handling.[11] Do not eat, drink, or smoke in areas
where the chemical is handled or stored.[10]

« Ignition Sources: Keep away from open flames, hot surfaces, and other sources of ignition.
[10][12]

Storage Requirements

Proper storage is essential to maintain the chemical's integrity and prevent hazardous
situations.
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Experimental Protocol for Safe Storage:

Container: Store in a tightly closed container.[9]

Location: Store in a cool, dry, and well-ventilated place.[9][13]

Incompatible Materials: Store away from strong oxidizing agents and acids.[12]

Labeling: Ensure containers are clearly labeled with the chemical name and associated

hazards.
Storage Parameter Recommendation
Storage Class Code 10 - Combustible liquids[8]
Ventilation Store in a well-ventilated place.[9]
Container Keep container tightly closed.[9]
Temperature Keep cool.[9][13]

Emergency Procedures

In the event of an emergency, follow these procedures.
Experimental Protocol for Emergency Response:

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if you feel unwell.[9][11]

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing. Get medical advice if skin irritation occurs.[9][11]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including
under the eyelids. Remove contact lenses if present and easy to do. Continue rinsing and
seek medical attention if eye irritation persists.[9][11]

¢ Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[12]
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o Spill Response: Evacuate the area and ensure adequate ventilation. Remove all sources of
ignition. Absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a
suitable container for disposal.[11]

 Fire Fighting: Use dry chemical, carbon dioxide, water spray, or alcohol-resistant foam to
extinguish a fire.[9] Firefighters should wear self-contained breathing apparatus and full
protective gear.[9]

Logical Workflow for Handling and Storage

The following diagram illustrates the logical workflow for the safe handling and storage of 4-
tert-butylbenzyl mercaptan.
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Workflow for Safe Handling and Storage of 4-tert-butylbenzyl Mercaptan
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Caption: Safe Handling and Storage Workflow.
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Conclusion

The safe handling and storage of 4-tert-butylbenzyl mercaptan are paramount for protecting
laboratory personnel and the environment. By adhering to the guidelines outlined in this
technical guide, researchers, scientists, and drug development professionals can minimize
risks and ensure the safe and effective use of this important chemical intermediate. Always
refer to the most current Safety Data Sheet (SDS) for the most up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1334090#handling-and-storage-of-4-tert-butylbenzyl-
mercaptan]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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